N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide

• Molecular Formula: C20H23NO
• Molecular Weight: 293.4 g/mol
• IUPAC Name: N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide
• InChI: InChI=1S/C20H23NO/c1-15-9-5-8-14-18(15)20(22)21-19(17-12-6-7-13-17)16-10-3-2-4-11-16/h2-5,8-11,14,17,19H,6-7,12-13H2,1H3,(H,21,22)
• InChI Key: REMOABRBBPJSPA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC(C2CCCC2)C3=CC=CC=C3

Description

N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in the 1990s. It is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of marijuana. CP-47,497 has been extensively studied for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide exerts its effects by binding to and activating the CB1 receptor, which is expressed in the brain and central nervous system. This leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of marijuana.
Biochemical and Physiological Effects:
N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide has been shown to have a number of biochemical and physiological effects, including the modulation of pain and inflammation, the regulation of appetite and metabolism, and the modulation of mood and behavior. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide has a number of advantages for use in lab experiments, including its potency, selectivity for the CB1 receptor, and its ability to cross the blood-brain barrier. However, it also has a number of limitations, including its potential for abuse and its lack of selectivity for other cannabinoid receptors.

Future Directions

There are a number of potential future directions for research on N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide, including the development of new analogues with improved selectivity and potency, the investigation of its potential therapeutic applications in the treatment of pain and inflammation, and the study of its effects on other physiological systems such as the immune system and the cardiovascular system. Additionally, further research is needed to fully understand the potential risks and benefits of N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide for human use.

Synthesis Methods

N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide is synthesized through a multi-step process that involves the reaction of 2-methylbenzoyl chloride with cyclopentylmagnesium bromide, followed by the reaction of the resulting intermediate with phenylmagnesium bromide. The final product is obtained through a series of purification steps.

Scientific Research Applications

N-[cyclopentyl(phenyl)methyl]-2-methylbenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has been suggested as a potential alternative to opioids for pain management.